Cas no 1805142-95-3 (Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate)

• Product Name: Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate
• CAS No: 1805142-95-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4989722
• Update Time: 2025-05-20

Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate

• Inchi： 1S/C12H14N2O2/c1-8-9(6-13)3-4-10(7-14)11(8)5-12(15)16-2/h3-4H,5-6,13H2,1-2H3
• InChI Key： RBYJFSBWJQYAPX-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=CC=C(CN)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate

Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate (CAS No. 1805142-95-3): A Comprehensive Overview

Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate (CAS No. 1805142-95-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, presents a promising candidate for various biochemical applications. Its chemical properties and potential therapeutic benefits have been extensively studied, making it a subject of interest for researchers aiming to develop novel drugs and therapeutic agents.

The molecular structure of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate consists of a phenyl ring substituted with an acetate group, an amino methyl group, and a cyano group. The presence of these functional groups imparts distinct chemical reactivity and biological activity, which are crucial for its potential applications in medicinal chemistry. Specifically, the amino and cyano groups can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, while the methyl group enhances the lipophilicity of the molecule.

In recent years, there has been a growing interest in developing small molecule inhibitors for various diseases, particularly those targeting enzymes involved in critical metabolic pathways. The unique structural features of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate make it a potential lead compound for designing inhibitors that can modulate enzyme activity. For instance, studies have shown that compounds with similar structural motifs can interact with enzymes such as kinases and proteases, thereby inhibiting their function and potentially treating conditions like cancer and inflammation.

One of the most compelling aspects of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate is its potential role in drug discovery. Researchers have utilized computational methods to predict its binding affinity to various biological targets, which has helped in identifying its potential therapeutic applications. These computational studies have suggested that this compound may have inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play a role in pain and inflammation.

The synthesis of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the phenyl ring precursor, followed by functionalization with the amino methyl group and the cyano group. The final step involves esterification to introduce the acetate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

Evaluation of the pharmacological properties of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate has been conducted both in vitro and in vivo. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic effects. For example, preliminary experiments have shown that this compound can inhibit the activity of COX enzymes, reducing prostaglandin synthesis and thereby alleviating inflammation. Additionally, its interaction with other enzymes has been explored, indicating possible applications in treating neurological disorders.

The safety profile of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate is another critical aspect that has been thoroughly investigated. Toxicological studies have been performed to assess its acute and chronic toxicity levels. These studies have shown that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Understanding these safety parameters is essential for its future development as a therapeutic agent.

The future prospects of Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in drug delivery systems may enhance its bioavailability and efficacy when used therapeutically. Additionally, combinatorial chemistry approaches could be employed to generate libraries of derivatives with improved properties.

In conclusion, Methyl 3-aminomethyl-6-cyano-2-methylphenylacetate (CAS No. 1805142-95-3) is a versatile compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for developing novel drugs targeting various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in future therapeutic strategies.